Cas no 1206985-58-1 (1-{4-(1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one)

• Product Name: 1-{4-(1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one
• CAS No: 1206985-58-1
• MF: C₂₃H₂₄N₄O
• MW: 372.462864875793
• CID: 6554190
• Update Time: 2025-06-28

1-{4-(1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one
• 1-[4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-2-indol-1-ylethanone

• Inchi： 1S/C23H24N4O/c28-23(16-26-14-11-19-5-1-3-7-21(19)26)25-12-9-18(10-13-25)15-27-17-24-20-6-2-4-8-22(20)27/h1-8,11,14,17-18H,9-10,12-13,15-16H2
• InChI Key： DDFZELBSDQIARD-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CN2C=NC3=CC=CC=C32)CC1)CN1C2=C(C=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-{4-(1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one

Comprehensive Analysis of 1-{4-(1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one (CAS No. 1206985-58-1)

The compound 1-{4-(1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one (CAS No. 1206985-58-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This heterocyclic molecule combines a benzodiazole core with an indole moiety, linked through a piperidine scaffold, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given the prevalence of benzodiazole and indole derivatives in FDA-approved drugs.

In the context of current trends, the search for novel small-molecule inhibitors and kinase modulators has driven interest in compounds like 1206985-58-1. The rise of AI-driven drug discovery platforms has further accelerated the exploration of such molecules, with computational models predicting their binding affinities to therapeutic targets. Users frequently search for terms like "benzodiazole derivatives in cancer research" or "indole-based drug design," reflecting the compound's relevance in cutting-edge science. Its structural complexity also aligns with the growing demand for fragment-based drug discovery (FBDD) candidates.

From a synthetic chemistry perspective, the piperidine-methylbenzodiazole linkage in this compound presents intriguing challenges for structure-activity relationship (SAR) studies. The ethanone bridge between the piperidine and indole groups offers rotational flexibility, a feature increasingly valued in the design of allosteric modulators. Recent publications highlight similar scaffolds in the development of neurotransmitter receptor ligands, correlating with frequent searches for "GPCR-targeting heterocycles" in academic databases.

The compound's physicochemical properties warrant special discussion. With a molecular weight of 373.46 g/mol and calculated LogP values suggesting moderate lipophilicity, 1206985-58-1 falls within the "drug-like" space defined by Lipinski's Rule of Five. This makes it particularly interesting for researchers investigating blood-brain barrier permeability – a hot topic evidenced by rising searches for "CNS-penetrant small molecules." The presence of both hydrogen bond donors and acceptors further enhances its potential as a protein-binding candidate in high-throughput screening campaigns.

In analytical chemistry applications, the UV-active indole and benzodiazole chromophores enable sensitive detection via HPLC-UV, addressing another common search query: "HPLC method development for nitrogen-rich heterocycles." Stability studies of similar compounds suggest that the methylpiperidine linkage may confer resistance to metabolic degradation, a property highly sought after in prodrug design – another trending research area.

Looking forward, the scientific community anticipates expanded research into 1206985-58-1's potential as a pharmacophore in various therapeutic areas. Its structural features align with three major trends in contemporary drug discovery: privileged structure utilization, polypharmacology approaches, and targeted protein degradation. As evidenced by increasing patent filings around similar chemotypes, this compound class may soon emerge as a valuable tool in addressing unmet medical needs through innovative molecular design strategies.